N1-(Pyridin-2-yl)ethane-1,2-diamine
CAS No.: 74764-17-3
VCID: VC0015563
Molecular Formula: C7H11N3
Molecular Weight: 137.18 g/mol
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Description | N1-(Pyridin-2-yl)ethane-1,2-diamine, also known as N1-PEDA, is an organic compound with the molecular formula C7H11N3. It features a pyridine ring substituted with an ethane-1,2-diamine moiety. N1-PEDA functions as a bidentate ligand, binding to a central metal atom through two nitrogen atoms. The presence of both amine and pyridine functionalities makes it a versatile building block for designing coordination complexes with diverse properties. Studies have explored its use in forming metal complexes with transition metals like zinc(II) and nickel(II), which exhibit interesting structural features and potential applications in catalysis and material science. It is also investigated for potential biological activities, with researchers aiming to modulate its properties and explore its therapeutic potential by incorporating different functional groups onto the molecule. N1-(Pyridin-2-yl)ethane-1,2-diamine is notable for its potential applications in medicinal chemistry and as a building block in the synthesis of various pharmaceuticals. N1-(Pyridin-2-yl)ethane-1,2-diamine derivatives have been synthesized and evaluated for their ability to inhibit enzymes and act as anti-cancer agents. The unique combination of a pyridine ring and ethylene diamine structure enhances its reactivity and potential biological activity. As a new compound, it is advisable to handle N1-(Pyridin-2-yl)ethane-1,2-diamine with caution due to the lack of specific safety data. It exhibits potential pharmacological effects. Safety considerations include that it can be an irritant. Similar compounds include N1,N1-Bis(pyridin-2-ylmethyl)ethane-1,2-diamine and N1,N1-Dimethyl-1-(pyridin-2-yl)ethane-1,2-diamine . N1,N1-Bis(pyridin-2-ylmethyl)ethane-1,2-diamine has a molecular weight of 242.32000 and a density of 1.135±0.06 g/cm3 (Predicted) . N1,N1-Dimethyl-1-(pyridin-2-yl)ethane-1,2-diamine is widely utilized in research focused on catalysis, pharmaceutical development, material science, analytical chemistry, and environmental applications . |
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CAS No. | 74764-17-3 |
Product Name | N1-(Pyridin-2-yl)ethane-1,2-diamine |
Molecular Formula | C7H11N3 |
Molecular Weight | 137.18 g/mol |
IUPAC Name | N'-pyridin-2-ylethane-1,2-diamine |
Standard InChI | InChI=1S/C7H11N3/c8-4-6-10-7-3-1-2-5-9-7/h1-3,5H,4,6,8H2,(H,9,10) |
Standard InChIKey | TYHXIJJQIJKFSO-UHFFFAOYSA-N |
SMILES | C1=CC=NC(=C1)NCCN |
Canonical SMILES | C1=CC=NC(=C1)NCCN |
Synonyms | N-2-Pyridinyl-1,2-ethanediamine; 2-[(2-Aminoethyl)amino]pyridine; 2-(2-Pyridylamino)ethylamine; 2-[(2-Aminoethyl)amino]pyridine; N-(2-Aminoethyl)pyridine-2-amine; N-(2-Pyridinyl)ethylenediamine; NSC 28695; |
PubChem Compound | 410428 |
Last Modified | Sep 15 2023 |
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